Cas no 267642-46-6 (1H-1,3-benzodiazole-5,6-dicarbonitrile)

• Product Name: 1H-1,3-benzodiazole-5,6-dicarbonitrile
• CAS No: 267642-46-6
• MF: C₉H₄N₄
• MW: 168.154860496521
• MDL: MFCD18807892
• CID: 247855
• PubChem ID: 15406304
• Update Time: 2025-09-18

1H-1,3-benzodiazole-5,6-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5,6-dicarbonitrile(9CI)
• 1H-benzimidazole-5,6-dicarbonitrile
• 1H-1,3-benzodiazole-5,6-dicarbonitrile
• EN300-320740
• 267642-46-6
• SCHEMBL252110
• 1H-BENZO[D]IMIDAZOLE-5,6-DICARBONITRILE
• 5,6-dicyanobenzimidazole
• DTXSID00572479

• MDL： MFCD18807892
• Inchi： 1S/C9H4N4/c10-3-6-1-8-9(13-5-12-8)2-7(6)4-11/h1-2,5H,(H,12,13)
• InChI Key： SSHZLNHGCHDFMP-UHFFFAOYSA-N
• SMILES： N1C=NC2C=C(C#N)C(C#N)=CC1=2

Computed Properties

• Exact Mass: 168.04372
• Monoisotopic Mass: 168.043596145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.3Ų

Experimental Properties

• PSA: 76.26